Cas no 101348-12-3 (3-Pyridinecarboxylic acid, 5-cyano-1,6-dihydro-4-methyl-6-thioxo-, ethyl ester)

• Product Name: 3-Pyridinecarboxylic acid, 5-cyano-1,6-dihydro-4-methyl-6-thioxo-, ethyl ester
• CAS No: 101348-12-3
• MF: C₁₀H₁₀N₂O₂S
• MW: 222.263600826263
• CID: 4394408
• Update Time: 2025-04-24

3-Pyridinecarboxylic acid, 5-cyano-1,6-dihydro-4-methyl-6-thioxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 5-cyano-1,6-dihydro-4-methyl-6-thioxo-, ethyl ester

• Inchi： 1S/C10H10N2O2S/c1-3-14-10(13)8-5-12-9(15)7(4-11)6(8)2/h5H,3H2,1-2H3,(H,12,15)
• InChI Key： CRLUUCACROWMNV-UHFFFAOYSA-N
• SMILES： C1NC(=S)C(C#N)=C(C)C=1C(OCC)=O

Computed Properties

• Exact Mass: 222.046299g/mol
• Monoisotopic Mass: 222.046299g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 222.27g/mol
• XLogP3: 0.6
• Topological Polar Surface Area: 94.2Ų